Cas no 890894-42-5 (1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

1-(3-Chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a pyrazolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-methylphenyl group and an ethyl-methylphenylamine substitution, contributing to its selective binding properties. This compound may serve as a key intermediate or active moiety in the development of kinase inhibitors or other targeted therapies. Its well-defined molecular architecture allows for precise modifications, enhancing its utility in structure-activity relationship (SAR) studies. The presence of halogen and methyl groups may improve metabolic stability and lipophilicity, making it a candidate for further pharmacological evaluation. Suitable for research use under controlled conditions.
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine structure
890894-42-5 structure
Product Name:1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
CAS No:890894-42-5
MF:C21H20ClN5
MW:377.870002746582
CID:5811396
PubChem ID:17017527
Update Time:2025-05-26

1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
    • 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • AKOS002327713
    • F1886-0437
    • 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • STK889717
    • BRD-K76464165-001-01-1
    • 890894-42-5
    • 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
    • Inchi: 1S/C21H20ClN5/c1-4-26(16-7-5-6-14(2)10-16)20-18-12-25-27(21(18)24-13-23-20)17-9-8-15(3)19(22)11-17/h5-13H,4H2,1-3H3
    • InChI Key: ZHRWVTNBXURYPL-UHFFFAOYSA-N
    • SMILES: C1N=C(N(CC)C2=CC=CC(C)=C2)C2C=NN(C3=CC=C(C)C(Cl)=C3)C=2N=1

Computed Properties

  • Exact Mass: 377.1407234g/mol
  • Monoisotopic Mass: 377.1407234g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 46.8Ų

1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1886-0437-2μmol
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
890894-42-5 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1886-0437-1mg
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
890894-42-5 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1886-0437-2mg
1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
890894-42-5 90%+
2mg
$59.0 2023-05-17

1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Related Literature

Additional information on 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Recent Advances in the Study of 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 890894-42-5)

The compound 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS: 890894-42-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolopyrimidine derivative has been investigated for its role as a kinase inhibitor, particularly in targeting specific pathways involved in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of certain tyrosine kinases, which are critical in the regulation of cell proliferation and survival. In vitro studies have demonstrated that 890894-42-5 exhibits potent inhibitory activity against a subset of kinases, with IC50 values in the nanomolar range. This selectivity profile suggests its potential as a targeted therapy with reduced off-target effects compared to broader-spectrum kinase inhibitors.

Pharmacokinetic studies have further explored the absorption, distribution, metabolism, and excretion (ADME) properties of 890894-42-5. The compound has shown favorable oral bioavailability and metabolic stability in rodent models, making it a promising candidate for further development. Additionally, recent formulations have aimed to improve its solubility and bioavailability, addressing some of the initial challenges associated with its physicochemical properties.

In vivo efficacy studies have provided encouraging results, particularly in xenograft models of certain cancers. Treatment with 890894-42-5 led to significant tumor growth inhibition, with minimal observed toxicity at therapeutic doses. These findings support its potential as a novel therapeutic agent, although further studies are needed to fully understand its safety and efficacy in humans.

Beyond oncology, recent investigations have explored the compound's anti-inflammatory properties. Preliminary data suggest that 890894-42-5 may modulate key inflammatory pathways, offering potential applications in autoimmune diseases. However, these findings are still in the early stages, and more rigorous studies are required to validate these effects.

In conclusion, the latest research on 1-(3-chloro-4-methylphenyl)-N-ethyl-N-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine highlights its multifaceted potential in both oncology and inflammation. While significant progress has been made in understanding its mechanism and pharmacokinetics, ongoing studies will be crucial to translate these findings into clinical applications. The compound's unique kinase inhibition profile and favorable ADME properties position it as a promising candidate for future drug development efforts.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd